2-(2-Benzylcyclopentyl)-4-methoxyphenol

• CAS No.: 61076-65-1
• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2-(2-benzylcyclopentyl)-4-methoxyphenol
• InChI: InChI=1S/C19H22O2/c1-21-16-10-11-19(20)18(13-16)17-9-5-8-15(17)12-14-6-3-2-4-7-14/h2-4,6-7,10-11,13,15,17,20H,5,8-9,12H2,1H3
• InChI Key: PMDAOWRGNSPJLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C2CCCC2CC3=CC=CC=C3

Description

2-(2-Benzylcyclopentyl)-4-methoxyphenol is a phenolic compound featuring a benzyl-substituted cyclopentyl group at the 2-position and a methoxy group at the 4-position of the aromatic ring. Its structure combines a rigid cyclopentane ring with a flexible benzyl moiety, which may influence its physicochemical properties, such as solubility, steric hindrance, and electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Benzylcyclopentyl)-4-methoxyphenol can be achieved through several synthetic routes. One common method involves the use of Grignard reagents, which are prepared by reacting organohalides with magnesium. The Grignard reagent then reacts with a suitable carbonyl compound to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes the use of reflux condensers and separatory funnels to manage the reaction mixture and isolate the product .

Chemical Reactions Analysis

Types of Reactions

2-(2-Benzylcyclopentyl)-4-methoxyphenol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols .

Scientific Research Applications

2-(2-Benzylcyclopentyl)-4-methoxyphenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(2-Benzylcyclopentyl)-4-methoxyphenol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context of its use. The compound may act by binding to receptors or enzymes, thereby modulating their activity .

Comparison with Similar Compounds

2-(1-Adamantyl)-4-methoxyphenol (3ea)

Structural Differences :

• The adamantyl group is a bulky, polycyclic hydrocarbon, whereas the benzylcyclopentyl group is smaller and less rigid.
• Electronic Effects: Both compounds have a methoxy group at the 4-position, which is electron-donating.

4-[(Benzylamino)methyl]-2-methoxyphenol

Structural Differences :

• A benzylamino-methyl group replaces the benzylcyclopentyl group. The presence of an amino group introduces basicity and hydrogen-bonding capability, which are absent in the target compound .

Physicochemical Properties :

• The amino group increases water solubility compared to the purely hydrocarbon-based benzylcyclopentyl group.

2-(4-Methoxyphenyl)benzothiophene

Structural Differences :

• A benzothiophene ring replaces the cyclopentyl-benzyl system. The sulfur atom in benzothiophene contributes to π-conjugation and electronic delocalization, unlike the saturated cyclopentane ring .

Physical Properties :

• Melting point: 186–189°C (benzothiophene derivative) vs. unknown for the target compound.
• The benzothiophene’s planar structure may enhance crystallinity compared to the non-planar benzylcyclopentyl group .

2-(3-(Benzyloxy)-4-methoxyphenyl)acetic acid

Structural Differences :

• A benzyloxy group at the 3-position and an acetic acid side chain distinguish this compound. The carboxylic acid group introduces acidity (pKa ~4–5), absent in the phenolic target compound .

Reactivity :

• The acetic acid moiety allows for salt formation or conjugation (e.g., esterification), offering functional versatility. The target compound’s hydroxyl group may undergo electrophilic substitution or oxidation .